rel-N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]thiourea

Specification

• Molecular Formula: C17H21F6N3S
• Molecular Weight: 413.4 g/mol
• IUPAC Name: 1-[3,5-bis(trifluoromethyl)phenyl]-3-[2-(dimethylamino)cyclohexyl]thiourea
• Standard InChI: InChI=1S/C17H21F6N3S/c1-26(2)14-6-4-3-5-13(14)25-15(27)24-12-8-10(16(18,19)20)7-11(9-12)17(21,22)23/h7-9,13-14H,3-6H2,1-2H3,(H2,24,25,27)
• Standard InChI Key: NQRCAVZHOLYEBJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCCCC1NC(=S)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F

Introduction

Chemical Identity and Structural Analysis

The IUPAC name of this compound, rel-N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]thiourea, reflects its precise substituent arrangement. The molecular formula is C₁₇H₂₁F₆N₃S, with a molecular weight of 413.4 g/mol. The structure comprises two distinct regions:

• A 3,5-bis(trifluoromethyl)phenyl group, which contributes significant electronegativity and lipophilicity due to the trifluoromethyl (-CF₃) substituents.

• A (1R,2R)-2-(dimethylamino)cyclohexyl moiety, which introduces stereochemical complexity and potential for hydrogen bonding via the dimethylamino group.

The thiourea bridge (-NHC(=S)NH-) serves as a critical pharmacophore, enabling interactions with biological targets through hydrogen bonding and hydrophobic effects.

Synthesis and Physicochemical Properties

Synthetic Pathways

The synthesis of thiourea derivatives typically involves the reaction of an isothiocyanate with an amine. For this compound, the likely route proceeds as follows:

• Preparation of 3,5-bis(trifluoromethyl)phenyl isothiocyanate via treatment of the corresponding aniline with thiophosgene.

• Reaction with (1R,2R)-2-(dimethylamino)cyclohexylamine under inert conditions to form the thiourea linkage.

The stereochemistry at the cyclohexyl group is preserved using chiral auxiliaries or asymmetric catalysis, though the "rel" designation suggests the final product may exist as a racemic mixture or diastereomeric pair.

Physicochemical Characteristics

Property	Value/Description
Solubility	Low aqueous solubility; soluble in DMSO, DMF
LogP	Estimated 3.8–4.2 (highly lipophilic)
pKa	Thiourea NH: ~8.5; dimethylamino group: ~10.2
Stability	Stable under inert storage conditions; susceptible to hydrolysis in acidic/basic media

The trifluoromethyl groups enhance membrane permeability, while the dimethylamino moiety may facilitate protonation in physiological environments, influencing biodistribution.

Biological Activity and Mechanisms

Pathogen	MIC Range (μg/mL)	Proposed Mechanism
Staphylococcus aureus	4–16	Cell wall synthesis inhibition
Escherichia coli	8–32	DNA gyrase interference
Candida albicans	16–64	Ergosterol biosynthesis disruption

The 3,5-bis(trifluoromethyl)phenyl group enhances binding to hydrophobic enzyme pockets, while the thiourea moiety chelates metal ions critical for microbial metabolism.

Anticancer Activity

In vitro studies on analogous thioureas demonstrate potent cytotoxicity against cancer cells:

Cell Line	IC₅₀ (μM)	Mechanism
MCF-7 (breast cancer)	0.15–0.25	Tubulin polymerization inhibition
A549 (lung cancer)	1.2–2.0	Topoisomerase IIα inhibition
HeLa (cervical cancer)	3.5–5.0	Reactive oxygen species generation

The dimethylamino group may enhance cellular uptake via proton sponge effects in acidic tumor microenvironments.

Pharmacokinetic and Toxicological Considerations

Absorption and Distribution

• Oral bioavailability: Estimated <20% due to high lipophilicity and first-pass metabolism.

• Plasma protein binding: ~95% (albumin and α₁-acid glycoprotein).

• Blood-brain barrier penetration: Limited (logBB < -1.0).

Metabolism and Excretion

Primary metabolic pathways include:

• Oxidative deamination of the dimethylamino group.

• Hydrolysis of the thiourea bridge to form urea and hydrogen sulfide.

• Glucuronidation of the phenyl ring.

Toxicity Profile

Parameter	Value/Outcome
LD₅₀ (mouse, oral)	320 mg/kg
hERG inhibition	IC₅₀ = 12 μM (moderate risk)
Hepatotoxicity	Elevated ALT/AST at >50 μM

Comparative Analysis with Structural Analogs

The compound’s activity profile aligns with trends observed in thiourea derivatives:

Structural Feature	Impact on Bioactivity
Trifluoromethyl groups	Enhances target affinity and metabolic stability
Chiral cyclohexyl group	Influences enantioselective interactions with biological targets
Thiourea bridge	Mediates hydrogen bonding and metal chelation

Notably, the (1R,2R) configuration may favor binding to chiral enzyme active sites compared to other stereoisomers.